Cas no 31867-76-2 (5(4H)-Isoxazolone, 4-[(4-hydroxy-3-methoxyphenyl)methylene]-3-methyl-)

• Product name: 5(4H)-Isoxazolone, 4-[(4-hydroxy-3-methoxyphenyl)methylene]-3-methyl-
• CAS No: 31867-76-2
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 1449476

5(4H)-Isoxazolone, 4-[(4-hydroxy-3-methoxyphenyl)methylene]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Isoxazolone, 4-[(4-hydroxy-3-methoxyphenyl)methylene]-3-methyl-

• Inchi： 1S/C12H11NO4/c1-7-9(12(15)17-13-7)5-8-3-4-10(14)11(6-8)16-2/h3-6,14H,1-2H3
• InChI Key： FTFHLAJKZPLEML-UHFFFAOYSA-N
• SMILES： O1C(=O)C(=CC2=CC=C(O)C(OC)=C2)C(C)=N1

Computed Properties

• Exact Mass: 233.06883

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 375.0±52.0 °C(Predicted)
• PSA: 68.12
• pka: 8.01±0.20(Predicted)